Cas no 1361885-57-5 (Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate)

Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate is a versatile pyridine-based intermediate with significant utility in agrochemical and pharmaceutical synthesis. The presence of both chloromethyl and difluoromethyl functional groups enhances its reactivity, enabling selective modifications for constructing complex molecular frameworks. Its methyl ester moiety offers stability while facilitating further derivatization under mild conditions. The compound's structural features, including the difluoromethyl group, contribute to improved metabolic stability and bioavailability in target applications. It serves as a key precursor in the development of advanced active ingredients, particularly in crop protection agents. The well-defined purity and consistent quality of this intermediate ensure reliable performance in multi-step synthetic processes.

Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate structure

1361885-57-5 structure

Product Name:Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate

CAS No:1361885-57-5

MF:C₁₀H₁₀ClF₂NO₂

MW:249.641708850861

CID:4933358

Update Time:2025-05-24

Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate
- Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate
- Inchi： 1S/C10H10ClF2NO2/c1-5-3-7(9(12)13)14-8(6(5)4-11)10(15)16-2/h3,9H,4H2,1-2H3
- InChI Key： ZJMGPSLEKCNFKC-UHFFFAOYSA-N
- SMILES： ClCC1C(C(=O)OC)=NC(C(F)F)=CC=1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 2.4
Topological Polar Surface Area: 39.2

Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A020005597-500mg	Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate	1361885-57-5	97%	500mg	$980.00	2022-04-02
Alichem	A020005597-1g	Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate	1361885-57-5	97%	1g	$1,780.80	2022-04-02

Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate Related Literature

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Additional information on Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate

Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate: Chemical Profile and Applications

Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate, also known by its CAS number 1361885-57-5, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its pyridine ring structure, which serves as the central framework, with several substituents attached at specific positions. The presence of a methyl group at position 4, a chloromethyl group at position 3, and a difluoromethyl group at position 6, along with the carboxylate ester group at position 2, makes this molecule highly versatile in terms of reactivity and functionality.

The synthesis of Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate involves a series of carefully controlled reactions, often utilizing advanced techniques such as nucleophilic substitution, electrophilic substitution, and esterification. The starting materials typically include pyridine derivatives, alkyl halides, and fluorinating agents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

One of the most notable applications of this compound is in the field of pharmaceuticals. Its unique structure allows it to serve as an intermediate in the synthesis of various bioactive molecules. For instance, researchers have explored its potential as a precursor for anti-inflammatory agents due to its ability to modulate specific enzyme activities. Additionally, its role in the development of antiviral drugs has been gaining traction, particularly in targeting viral replication mechanisms.

In the agrochemical industry, Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate has been investigated for its pesticidal properties. Studies have shown that it exhibits potent activity against a wide range of agricultural pests without causing significant harm to non-target species. This makes it a promising candidate for sustainable pest management solutions.

The electronic properties of this compound also make it an interesting subject for materials science research. Its ability to act as an electron-deficient aromatic system has led to its exploration in organic electronics applications such as field-effect transistors and light-emitting diodes (LEDs). Recent studies have demonstrated improved charge transport properties when this compound is incorporated into polymer blends.

From an environmental standpoint, understanding the fate and transport of Methyl 3-(chloromethyl)-6-(difluoromethyl)-4-methylpyridine-2-carboxylate in natural systems is crucial for risk assessment purposes. Research indicates that it undergoes rapid degradation under aerobic conditions due to microbial activity and hydrolysis processes. However, further studies are needed to evaluate its long-term persistence in different environmental compartments.

In conclusion, Methyl 3-(chlorom methyl)-6-(difluorom ethyl)-4-m ethylpyridin e-2-carbox ylate stands out as a multifaceted compound with significant potential across various industries. Its structural complexity provides ample opportunities for further research and development, particularly in areas such as drug discovery, pest control, and advanced materials design.